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Compound of Interest

Compound Name: 2'-Deoxyguanosine-13C,15N2

Cat. No.: B14106972 Get Quote

This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 2'-Deoxyguanosine-¹³C,¹⁵N₂. The

following procedures are designed to ensure a safe laboratory environment and maintain the

integrity of the product.

Personal Protective Equipment (PPE)
Proper PPE is critical to minimize exposure and ensure personal safety. The following table

summarizes the recommended equipment for handling 2'-Deoxyguanosine-¹³C,¹⁵N₂.
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Body Part
Personal Protective
Equipment

Specifications

Eyes

Safety glasses with side

shields or chemical safety

goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1][2]

Hands
Nitrile or other chemically

resistant gloves

Inspect gloves for integrity

before use.

Body Laboratory coat
Should be worn to prevent skin

contact.[3]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended if exposure

limits are exceeded or if

irritation is experienced,

particularly when handling the

powder form.[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized operational plan is crucial for safe and effective use of 2'-

Deoxyguanosine-¹³C,¹⁵N₂.

1. Receiving and Storage:

Upon receipt, visually inspect the packaging for any signs of damage.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

The recommended storage temperature is -20°C.[4]

2. Preparation and Handling:

All handling of 2'-Deoxyguanosine-¹³C,¹⁵N₂ should be conducted in a designated area, such

as a chemical fume hood, to minimize the risk of inhalation and cross-contamination.[3]
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Ensure adequate ventilation.[1][2]

Avoid the formation of dust and aerosols.[2][5]

Do not eat, drink, or smoke in the laboratory.[3][5]

Wash hands thoroughly with soap and water after handling the compound.[3][5]

3. Weighing:

When weighing the powdered compound, use a draft-shielded balance or conduct the

weighing inside a chemical fume hood to prevent aerosolization.[3]

4. Dissolving:

When preparing solutions, add the solvent to the vial containing the compound slowly to

avoid splashing.

If sonication is required, ensure the container is properly sealed.

Emergency Procedures
Spill Cleanup:

Alert Personnel: Immediately notify others in the vicinity of the spill.[3]

Evacuate: If the spill is large, evacuate the immediate area.

Don PPE: Wear the appropriate personal protective equipment, including gloves, safety

goggles, and a lab coat, before attempting to clean the spill.[3]

Containment: For powdered spills, cover with a plastic sheet to minimize spreading.[6] For

liquid spills, use an absorbent material to contain the spill.

Cleanup:

Powder: Carefully sweep or scoop the material into a suitable container for disposal.[1]

Avoid creating dust.[6]
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Liquid: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it

in a sealed container for disposal.

Decontaminate: Clean the spill area thoroughly with soap and water.[3]

Dispose: Dispose of all contaminated materials as chemical waste in accordance with local,

state, and federal regulations.[3]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water for at least 15 minutes. If irritation persists, seek medical attention.[1][2]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Disposal Plan
The disposal of 2'-Deoxyguanosine-¹³C,¹⁵N₂ and its containers must be handled responsibly to

prevent environmental contamination.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[2]

Regulations: Dispose of all waste materials in accordance with local, regional, and national

hazardous waste regulations.[2][3]

Containers: Empty containers may retain product residue and should be disposed of in the

same manner as the chemical itself.

Stable Isotopes: As stable isotopes are not radioactive, no special precautions for

radioactivity are necessary.[3]
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Workflow for Safe Handling of 2'-Deoxyguanosine-
¹³C,¹⁵N₂
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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